4-bromo-1,2-dihydro-1,6-naphthyridin-2-one
Description
“4-bromo-1,2-dihydro-1,6-naphthyridin-2-one” is a type of naphthyridine, which is a class of nitrogen-containing heterocyclic compounds . Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . They are used in various applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Synthesis Analysis
The synthesis of naphthyridines has been a topic of considerable interest in the synthetic community . Various methods have been developed for the synthesis of 1,8-naphthyridines, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo .Molecular Structure Analysis
Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring . Six isomeric naphthyridines exist currently .Chemical Reactions Analysis
Naphthyridines have been observed to act as a ligand coordinating to Pd(II), in either Pd(en)(H2O)22 or Pd(en)Cl2 form, in aqueous solutions to produce the 2:1 and 1:1 complexes .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1,2-dihydro-1,6-naphthyridin-2-one involves the condensation of 2-aminonicotinic acid with ethyl bromoacetate, followed by cyclization and subsequent deprotection.", "Starting Materials": [ "2-aminonicotinic acid", "ethyl bromoacetate", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminonicotinic acid (1.0 g, 8.0 mmol) in acetic acid (10 mL) and add ethyl bromoacetate (1.5 g, 8.8 mmol) dropwise with stirring.", "Step 2: Heat the reaction mixture at 80°C for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydroxide (1.0 g, 25.0 mmol) in water (10 mL).", "Step 4: Stir the reaction mixture at room temperature for 1 hour.", "Step 5: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain a yellow solid.", "Step 7: Dissolve the yellow solid in ethanol (10 mL) and add sodium hydroxide (0.5 g, 12.5 mmol) in water (5 mL).", "Step 8: Heat the reaction mixture at reflux for 2 hours.", "Step 9: Cool the reaction mixture to room temperature and acidify with acetic acid (1.0 mL).", "Step 10: Filter the precipitated solid and wash with water (2 x 10 mL) to obtain the desired product as a yellow solid (0.8 g, 60% yield)." ] } | |
CAS RN |
72668-51-0 |
Molecular Formula |
C8H5BrN2O |
Molecular Weight |
225 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
